Cas no 5921-82-4 (2-Acetate 2-Heptanol)
2-Acetate 2-Heptanol structure
Product Name:2-Acetate 2-Heptanol
CAS No:5921-82-4
MF:C9H18O2
MW:158.238023281097
CID:375533
Update Time:2025-04-19
2-Acetate 2-Heptanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptanol, 2-acetate
- 1-methylhexyl acetate
- heptan-2-yl acetate
- 2-Heptyl acetate
- Acetic acid, hept-2-yl ester
- 2-Acetate 2-Heptanol
-
- Inchi: 1S/C9H18O2/c1-4-5-6-7-8(2)11-9(3)10/h8H,4-7H2,1-3H3
- InChI Key: VJYWBLDDQZIGJI-UHFFFAOYSA-N
- SMILES: CCCCCC(OC(=O)C)C
Computed Properties
- Exact Mass: 158.13074
- Monoisotopic Mass: 158.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
Experimental Properties
- Density: 0.8809 (estimate)
- Melting Point: -50.2°C (estimate)
- Boiling Point: 183.34°C (estimate)
- Flash Point: 59.4°C
- Refractive Index: 1.4039 (estimate)
- PSA: 26.3
2-Acetate 2-Heptanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A227740-100mg |
2-Acetate 2-Heptanol |
5921-82-4 | 100mg |
$ 155.00 | 2023-04-19 | ||
| TRC | A227740-500mg |
2-Acetate 2-Heptanol |
5921-82-4 | 500mg |
$ 689.00 | 2023-04-19 | ||
| TRC | A227740-1g |
2-Acetate 2-Heptanol |
5921-82-4 | 1g |
$ 800.00 | 2023-09-09 | ||
| TRC | A227740-1000mg |
2-Acetate 2-Heptanol |
5921-82-4 | 1g |
$ 1183.00 | 2023-04-19 |
2-Acetate 2-Heptanol Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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